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Compound of Interest

Compound Name:
N-methyl-N'-(propargyl-PEG4)-

Cy5

Cat. No.: B15542019 Get Quote

The proper disposal of N-methyl-N'-(propargyl-PEG4)-Cy5, a fluorescent dye and PEGylated

linker, is crucial for laboratory safety and environmental protection. Due to its chemical

properties, this compound requires careful handling and disposal to mitigate potential hazards.

The Safety Data Sheet (SDS) for N-methyl-N'-(propargyl-PEG4)-Cy5 indicates that it is

harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore,

preventing its release into the environment, particularly into waterways, is a primary concern[2].

Disposal of this compound must adhere to local, state, and federal regulations and should be

managed through an approved waste disposal plant[1][3]. It is imperative that this chemical is

not discharged into drains or sewers[2].

Key Chemical and Safety Data
A summary of the essential data for N-methyl-N'-(propargyl-PEG4)-Cy5 is provided below for

easy reference.
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Property Value/Information Source

Chemical Name
N-methyl-N'-(propargyl-PEG4)-

Cy5
DC Chemicals[1]

CAS Number
Not available in provided

search results

Molecular Formula C37H47ClN2O4 DC Chemicals[1]

Molecular Weight 619.24 g/mol DC Chemicals[1]

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

DC Chemicals[1]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P273: Avoid

release to the

environment.P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.P330: Rinse

mouth.P391: Collect

spillage.P501: Dispose of

contents/ container to an

approved waste disposal plant.

DC Chemicals[1]

Experimental Protocol: Step-by-Step Disposal
Procedures
The following protocol outlines the detailed methodology for the safe disposal of waste

containing N-methyl-N'-(propargyl-PEG4)-Cy5, including unused product, contaminated

materials, and solutions.

1. Waste Segregation and Collection:
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Solid Waste:

Collect unused solid N-methyl-N'-(propargyl-PEG4)-Cy5 and any grossly contaminated

disposable items (e.g., weighing paper, pipette tips, gloves) in a dedicated, clearly labeled,

sealed, and chemical-resistant container.

The label should include the chemical name, "N-methyl-N'-(propargyl-PEG4)-Cy5," and

appropriate hazard symbols.

Liquid Waste:

Collect all solutions containing N-methyl-N'-(propargyl-PEG4)-Cy5 in a dedicated,

sealed, and clearly labeled hazardous waste container[2].

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office[2].

Sharps:

Any contaminated sharps, such as needles or scalpels, must be placed in a designated

sharps container[2].

2. Decontamination of Laboratory Ware:

Initial Rinse:

Reusable labware (e.g., glassware) should be decontaminated by rinsing with a suitable

solvent, such as ethanol or isopropanol, to remove the fluorescent dye[2].

This initial rinse solvent must be collected and disposed of as hazardous liquid waste[2][3].

Secondary Wash:

After the initial solvent rinse, wash the labware with soap and water[2].

3. Disposal of Waste Containers:
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Once waste containers are full, ensure they are securely sealed and properly labeled with

the chemical name and all associated hazards[2].

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal contractor[2][3].
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Caption: Disposal workflow for N-methyl-N'-(propargyl-PEG4)-Cy5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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